Cas no 1353971-51-3 (Cyclopropyl-piperidin-3-ylmethyl-carbamic acid tert-butyl ester)

Cyclopropyl-piperidin-3-ylmethyl-carbamic acid tert-butyl ester is a versatile intermediate in organic synthesis, particularly valuable for the construction of complex pharmacologically active molecules. Its tert-butyl carbamate (Boc) protecting group ensures stability under a range of reaction conditions while allowing selective deprotection when needed. The cyclopropyl and piperidin-3-ylmethyl moieties contribute to structural diversity, enabling applications in medicinal chemistry, such as the development of receptor modulators or enzyme inhibitors. The compound's well-defined reactivity profile and compatibility with standard synthetic methodologies make it a reliable choice for researchers seeking to incorporate functionalized piperidine scaffolds into target molecules. Its crystalline form often facilitates handling and purification.

Cyclopropyl-piperidin-3-ylmethyl-carbamic acid tert-butyl ester structure

1353971-51-3 structure

Product Name:Cyclopropyl-piperidin-3-ylmethyl-carbamic acid tert-butyl ester

CAS No:1353971-51-3

MF:C₁₄H₂₆N₂O₂

MW:254.368443965912

CID:2158068

Update Time:2025-05-20

Cyclopropyl-piperidin-3-ylmethyl-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

- Cyclopropyl-piperidin-3-ylmethyl-carbamic acid tert-butyl ester
- tert-Butyl cyclopropyl(piperidin-3-ylmethyl)carbamate
- AM93718
- Cyclopropylpiperidin-3-ylmethylcarbamic acid tert-butyl ester
- Inchi： 1S/C14H26N2O2/c1-14(2,3)18-13(17)16(12-6-7-12)10-11-5-4-8-15-9-11/h11-12,15H,4-10H2,1-3H3
- InChI Key： SBYXLQWQXPNJGM-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N(CC1CNCCC1)C1CC1)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 5
Complexity: 295
Topological Polar Surface Area: 41.6

Cyclopropyl-piperidin-3-ylmethyl-carbamic acid tert-butyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	087967-1g	Cyclopropyl-piperidin-3-ylmethyl-carbamic acid tert-butyl ester	1353971-51-3		1g	￡945.00	2022-03-01

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Additional information on Cyclopropyl-piperidin-3-ylmethyl-carbamic acid tert-butyl ester

Cyclopropyl-piperidin-3-ylmethyl-carbamic acid tert-butyl ester (CAS 1353971-51-3): A Comprehensive Overview

Cyclopropyl-piperidin-3-ylmethyl-carbamic acid tert-butyl ester (CAS 1353971-51-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as a tert-butyl carbamate derivative, is notable for its unique structural features, including a cyclopropyl group and a piperidine ring. These moieties make it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and development.

The cyclopropyl-piperidin-3-ylmethyl scaffold is a key structural motif in medicinal chemistry, often associated with enhanced binding affinity and metabolic stability. Researchers have explored its potential in targeting various biological pathways, including central nervous system (CNS) disorders and infectious diseases. The tert-butyl carbamate protecting group further enhances the compound's utility by providing stability during synthetic transformations.

In recent years, the demand for high-purity Cyclopropyl-piperidin-3-ylmethyl-carbamic acid tert-butyl ester has surged, driven by its applications in the development of novel therapeutics. The compound's CAS number 1353971-51-3 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research. Its synthesis typically involves multi-step organic reactions, with a focus on optimizing yield and purity to meet the stringent requirements of pharmaceutical applications.

One of the most discussed topics in the context of Cyclopropyl-piperidin-3-ylmethyl-carbamic acid tert-butyl ester is its role in the design of small-molecule inhibitors. With the rise of personalized medicine and targeted therapies, researchers are increasingly interested in compounds that can modulate specific protein-protein interactions or enzyme activities. The piperidine-cyclopropyl hybrid structure offers a versatile platform for such applications, making it a hotspot in drug discovery.

Another area of interest is the compound's potential in addressing drug resistance, a major challenge in modern medicine. By incorporating the cyclopropyl-piperidin-3-ylmethyl moiety into drug candidates, scientists aim to improve pharmacokinetic properties and overcome resistance mechanisms. This aligns with the growing focus on next-generation therapeutics in academic and industrial research.

From a commercial perspective, Cyclopropyl-piperidin-3-ylmethyl-carbamic acid tert-butyl ester is available through specialized chemical suppliers, often with custom synthesis options. Quality control is paramount, with analytical techniques such as HPLC and NMR employed to verify purity and structural integrity. The compound's CAS 1353971-51-3 serves as a critical identifier for procurement and regulatory compliance.

In summary, Cyclopropyl-piperidin-3-ylmethyl-carbamic acid tert-butyl ester (CAS 1353971-51-3) represents a versatile and highly sought-after building block in medicinal chemistry. Its unique structural attributes and broad applicability make it a focal point in the development of innovative therapeutics. As research continues to uncover new possibilities, this compound is poised to play an even greater role in advancing pharmaceutical science.